Cas no 433920-96-8 (2-fluoro-4-(pyrimidin-2-yl)benzaldehyde)

2-fluoro-4-(pyrimidin-2-yl)benzaldehyde structure
433920-96-8 structure
Product Name:2-fluoro-4-(pyrimidin-2-yl)benzaldehyde
CAS No:433920-96-8
MF:C11H7FN2O
MW:202.184485673904
CID:928933
PubChem ID:22630782
Update Time:2025-04-19

2-fluoro-4-(pyrimidin-2-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-fluoro-4-(pyrimidin-2-yl)benzaldehyde
    • 2-fluoro-4-pyrimidin-2-ylbenzaldehyde
    • 433920-96-8
    • UPCCKZGEKVVLHM-UHFFFAOYSA-N
    • 2-fluoro-4-(2-pyrimidinyl)benzaldehyde
    • SCHEMBL6657527
    • DTXSID20627117
    • Inchi: 1S/C11H7FN2O/c12-10-6-8(2-3-9(10)7-15)11-13-4-1-5-14-11/h1-7H
    • InChI Key: UPCCKZGEKVVLHM-UHFFFAOYSA-N
    • SMILES: FC1=C(C=O)C=CC(C2N=CC=CN=2)=C1

Computed Properties

  • Exact Mass: 202.05400
  • Monoisotopic Mass: 202.05424101g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 42.8Ų

Experimental Properties

  • PSA: 42.85000
  • LogP: 2.09520
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